Cas no 67708-21-8 (8-Oxoxanthine)
8-Oxoxanthine structure
Product Name:8-Oxoxanthine
CAS No:67708-21-8
MF:C5H2N4O3
MW:166.094379901886
CID:2798284
PubChem ID:446859
Update Time:2025-04-21
8-Oxoxanthine Chemical and Physical Properties
Names and Identifiers
-
- 8-oxoxanthine
- 2,3,6,8-tetrahydro-1H-purine-2,6,8-trione
- SCHEMBL4751577
- DTXSID30416110
- 1H-Purine-2,6,8(3H)-trione
- SCHEMBL15777529
- 67708-21-8
- DTXCID80366959
- 8-Oxoxanthine
-
- Inchi: 1S/C5H2N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H2,7,8,9,10,11,12)
- InChI Key: QBWXIMRDQPYHAG-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N=2)=O)NC(N1)=O
Computed Properties
- Exact Mass: 166.01268994Da
- Monoisotopic Mass: 166.01268994Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 100Ų
8-Oxoxanthine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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